Cas no 1807887-95-1 (Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 2,3-dihydro-6,7-dimethyl-, (1'S,2'R)-)

• Product Name: Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 2,3-dihydro-6,7-dimethyl-, (1'S,2'R)-
• CAS No: 1807887-95-1
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 5172147
• PubChem ID: 99972885
• Update Time: 2025-07-14

Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 2,3-dihydro-6,7-dimethyl-, (1'S,2'R)- Chemical and Physical Properties

Names and Identifiers

• Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 2,3-dihydro-6,7-dimethyl-, (1'S,2'R)-

• Inchi： 1S/C14H16O3/c1-8-5-10-12(6-9(8)2)17-4-3-14(10)7-11(14)13(15)16/h5-6,11H,3-4,7H2,1-2H3,(H,15,16)/t11-,14-/m0/s1
• InChI Key： SRXIHLBTCDMUHL-FZMZJTMJSA-N
• SMILES： C1OC2=CC(C)=C(C)C=C2[C@@]2(C[C@H]2C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 2,3-dihydro-6,7-dimethyl-, (1'S,2'R)-

Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 2,3-dihydro-6,7-dimethyl-, (1'S,2'R): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound with the CAS number 1807887-95-1 is a structurally unique molecule belonging to the spirocyclic class of organic compounds. Its chemical name, Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 2,3-dihydro-6,7-dimethyl-, (1'S,2'R), highlights its intricate framework consisting of a spiro linkage between a benzopyran ring and a cyclopropane moiety. This distinctive architecture imparts remarkable physicochemical properties that make it a subject of significant interest in the field of medicinal chemistry and drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, opening up new avenues for its exploration in various biological assays. The presence of chiral centers at the (1'S,2'R) configuration suggests potential stereochemical diversity, which is crucial for developing enantiomerically pure pharmaceuticals. The benzopyran core is particularly noteworthy due to its prevalence in natural products and bioactive molecules, often exhibiting pharmacological activities ranging from anti-inflammatory to anticancer effects.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The spirocyclic structure enhances metabolic stability while maintaining sufficient flexibility for binding to biological targets. Preliminary studies have indicated that derivatives of this molecule may interact with enzymes and receptors involved in critical disease pathways. For instance, modifications at the 2',3-dihydro and 6,7-dimethyl positions could fine-tune binding affinities and selectivity profiles.

The carboxylic acid functionality at the 2'-position provides a versatile handle for further chemical modifications. This group can be readily incorporated into amide or ester linkages, enabling the synthesis of peptidomimetics or prodrugs. Such modifications are essential for improving solubility, bioavailability, and target specificity in drug candidates. Moreover, the cyclopropane ring introduces local strain, which can enhance molecular interactions with biological targets by distorting van der Waals contacts or facilitating conformational changes.

In the context of current research trends, this compound aligns well with the growing emphasis on structure-based drug design. High-resolution crystallographic studies have revealed insights into how spirocyclic motifs can optimize binding modes within protein active sites. These structural insights are being leveraged to design next-generation inhibitors targeting therapeutic areas such as protease inhibition in viral infections or kinase modulation in oncology.

Another exciting direction involves exploring the compound's potential as a precursor for photoreactive probes. The benzopyran scaffold can be functionalized to include photoactivatable groups that allow for controlled activation in cellular environments. Such probes are invaluable tools in chemical biology for studying dynamic processes like protein-protein interactions or metabolic pathways. The chiral nature of the molecule also makes it an excellent candidate for developing enantioselective photoreagents.

From a synthetic perspective, recent methodologies have demonstrated that this compound can be accessed through multi-step cascades involving transition-metal-catalyzed reactions. These approaches not only improve yield but also reduce reliance on hazardous reagents, aligning with green chemistry principles. The ability to construct complex spirocycles efficiently underscores the growing sophistication of synthetic organic chemistry and its impact on drug discovery pipelines.

The pharmaceutical industry has taken notice of such structurally unique compounds due to their potential to address unmet medical needs. Companies specializing in medicinal chemistry are actively exploring derivatives of this scaffold for their ability to modulate biological pathways in novel ways. Collaborative efforts between academia and industry are yielding promising leads that could transition into clinical candidates within the next decade.

Future research will likely focus on expanding the chemical space around this core structure by introducing additional functional groups or exploring different spirocyclic motifs. Computational modeling techniques will play a critical role in predicting biological activity before experimental validation becomes necessary. This interdisciplinary approach ensures that resources are allocated efficiently toward the most promising candidates.

In summary,Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 2,3-dihydro-6,7-dimethyl-, (1'S,2'R) (CAS no 1807887-95-1) represents a structurally fascinating molecule with significant untapped potential in drug discovery. Its unique combination of features—spirocycle architecture,benzopyran core,carboxylic acid functionality,(1'S,2'R) stereochemistry—makes it an attractive scaffold for medicinal chemists worldwide. As research continues to uncover new applications and synthetic strategies for this compound class,the future looks bright for leveraging such molecules toward therapeutic breakthroughs.